Cas no 691397-50-9 (2-(4-bromobenzenesulfonamido)-N-ethyl-1,3-benzothiazole-6-sulfonamide)

2-(4-Bromobenzenesulfonamido)-N-ethyl-1,3-benzothiazole-6-sulfonamide is a brominated benzothiazole sulfonamide derivative with potential applications in medicinal chemistry and drug development. Its structure features a 4-bromobenzenesulfonamido group and an N-ethyl sulfonamide moiety, which may enhance binding affinity and selectivity in biological targets. The compound’s sulfonamide groups contribute to its solubility and stability, while the bromine substituent offers opportunities for further functionalization via cross-coupling reactions. This makes it a versatile intermediate for synthesizing more complex molecules, particularly in the design of enzyme inhibitors or receptor modulators. Its well-defined chemical properties and synthetic accessibility support its use in research focused on structure-activity relationship studies.
2-(4-bromobenzenesulfonamido)-N-ethyl-1,3-benzothiazole-6-sulfonamide structure
691397-50-9 structure
Product Name:2-(4-bromobenzenesulfonamido)-N-ethyl-1,3-benzothiazole-6-sulfonamide
CAS No:691397-50-9
MF:C15H14BrN3O4S3
MW:476.388358592987
CID:6001319
PubChem ID:1646831
Update Time:2025-06-11

2-(4-bromobenzenesulfonamido)-N-ethyl-1,3-benzothiazole-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2-(4-bromobenzenesulfonamido)-N-ethyl-1,3-benzothiazole-6-sulfonamide
    • 2-[(4-bromophenyl)sulfonylamino]-N-ethyl-1,3-benzothiazole-6-sulfonamide
    • 6-Benzothiazolesulfonamide, 2-[[(4-bromophenyl)sulfonyl]amino]-N-ethyl-
    • AKOS002219936
    • AB00675802-01
    • 691397-50-9
    • F1776-0012
    • 2-(4-bromophenylsulfonamido)-N-ethylbenzo[d]thiazole-6-sulfonamide
    • Inchi: 1S/C15H14BrN3O4S3/c1-2-17-25(20,21)12-7-8-13-14(9-12)24-15(18-13)19-26(22,23)11-5-3-10(16)4-6-11/h3-9,17H,2H2,1H3,(H,18,19)
    • InChI Key: BFYJFRIKOCJJFD-UHFFFAOYSA-N
    • SMILES: S1C2=CC(S(NCC)(=O)=O)=CC=C2N=C1NS(C1=CC=C(Br)C=C1)(=O)=O

Computed Properties

  • Exact Mass: 474.93298g/mol
  • Monoisotopic Mass: 474.93298g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 684
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 150Ų

Experimental Properties

  • Density: 1.709±0.06 g/cm3(Predicted)
  • Boiling Point: 636.5±65.0 °C(Predicted)
  • pka: 6.23±0.30(Predicted)

2-(4-bromobenzenesulfonamido)-N-ethyl-1,3-benzothiazole-6-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1776-0012-2μmol
2-(4-bromobenzenesulfonamido)-N-ethyl-1,3-benzothiazole-6-sulfonamide
691397-50-9 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F1776-0012-1mg
2-(4-bromobenzenesulfonamido)-N-ethyl-1,3-benzothiazole-6-sulfonamide
691397-50-9 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F1776-0012-2mg
2-(4-bromobenzenesulfonamido)-N-ethyl-1,3-benzothiazole-6-sulfonamide
691397-50-9 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F1776-0012-3mg
2-(4-bromobenzenesulfonamido)-N-ethyl-1,3-benzothiazole-6-sulfonamide
691397-50-9 90%+
3mg
$63.0 2023-05-17
A2B Chem LLC
BA66792-1mg
2-(4-bromobenzenesulfonamido)-N-ethyl-1,3-benzothiazole-6-sulfonamide
691397-50-9
1mg
$245.00 2024-04-19

Additional information on 2-(4-bromobenzenesulfonamido)-N-ethyl-1,3-benzothiazole-6-sulfonamide

Recent Advances in the Study of 2-(4-Bromobenzenesulfonamido)-N-ethyl-1,3-benzothiazole-6-sulfonamide (CAS: 691397-50-9)

The compound 2-(4-bromobenzenesulfonamido)-N-ethyl-1,3-benzothiazole-6-sulfonamide (CAS: 691397-50-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological activities, and emerging applications in drug discovery.

Recent studies have highlighted the role of 2-(4-bromobenzenesulfonamido)-N-ethyl-1,3-benzothiazole-6-sulfonamide as a promising scaffold for the development of novel enzyme inhibitors. Specifically, its sulfonamide and benzothiazole moieties have been shown to interact with key biological targets, including carbonic anhydrases (CAs) and kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against CA isoforms, particularly CA IX and XII, which are overexpressed in hypoxic tumor environments. This suggests its potential utility in targeted cancer therapies.

In addition to its enzyme inhibitory properties, recent in vitro and in vivo studies have explored the compound's anti-inflammatory and antimicrobial effects. A research group at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that derivatives of 2-(4-bromobenzenesulfonamido)-N-ethyl-1,3-benzothiazole-6-sulfonamide displayed significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, making it a candidate for addressing antibiotic resistance.

The synthesis and optimization of 2-(4-bromobenzenesulfonamido)-N-ethyl-1,3-benzothiazole-6-sulfonamide have also been a focus of recent research. A team at the Scripps Research Institute developed a novel, high-yield synthetic route for this compound, as detailed in a 2024 Organic Process Research & Development publication. Their approach utilizes a one-pot sulfonylation strategy, significantly improving the scalability and purity of the final product. This advancement is critical for facilitating further preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of 2-(4-bromobenzenesulfonamido)-N-ethyl-1,3-benzothiazole-6-sulfonamide. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability and requires further structural optimization to enhance its metabolic stability. Ongoing research is exploring prodrug strategies and formulation approaches to address these limitations. Furthermore, toxicological assessments are underway to ensure its safety profile meets regulatory standards for therapeutic use.

In conclusion, 2-(4-bromobenzenesulfonamido)-N-ethyl-1,3-benzothiazole-6-sulfonamide represents a versatile and pharmacologically active compound with multiple potential applications in medicine. Its dual functionality as an enzyme inhibitor and antimicrobial agent positions it as a valuable candidate for further drug development. Future research should focus on optimizing its pharmacokinetic properties and expanding its therapeutic indications through targeted structural modifications.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD